

Application Notes and Protocols: Accelerating Drug Discovery for Neurological Disorders

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: 4-(3-Hydroxypropyl)thiomorpholine
1,1-Dioxide
CAS No.: 205194-33-8
Cat. No.: B1279444

[Get Quote](#)

A Senior Application Scientist's Guide to Integrating iPSC, Organoid, and CRISPR-Cas9 Technologies

Introduction: A Paradigm Shift in Neurological Drug Discovery

The development of effective therapeutics for neurological disorders has long been hampered by the inaccessibility of the human brain and the limitations of traditional disease models. The advent of induced pluripotent stem cell (iPSC) technology, coupled with advancements in 3D organoid cultures and precise genome editing, has revolutionized our ability to model the complexities of the human brain in vitro.^{[1][2][3]} This guide provides an in-depth exploration of how these cutting-edge technologies can be synergistically applied to create more predictive and human-relevant platforms for neurological drug discovery.

We will delve into the core methodologies, from the generation of patient-specific neuronal cultures to the development of sophisticated brain organoid models and their application in high-throughput screening and target validation. By understanding the "why" behind each step,

researchers can build robust, self-validating experimental systems to accelerate the journey from discovery to clinical application.

Part 1: iPSC-Based Disease Modeling: "Disease in a Dish"

The foundation of modern neurological drug discovery lies in the ability to create patient-specific models that recapitulate disease phenotypes. Induced pluripotent stem cells (iPSCs), derived from somatic cells of patients, provide a renewable source of cells that carry the individual's unique genetic makeup.^[1] These iPSCs can then be differentiated into various neural cell types, including neurons, astrocytes, and microglia, offering an unprecedented window into disease mechanisms.^[4]

The Causality Behind iPSC-Based Modeling

The power of iPSC technology stems from its ability to overcome the limitations of previous models. Animal models often fail to fully replicate human-specific aspects of neurological diseases, while immortalized cell lines lack the genetic diversity of patient populations.^[3] By using patient-derived iPSCs, we can:

- **Capture Genetic Complexity:** Model both familial and sporadic forms of diseases, preserving the complex genetic interactions that contribute to pathogenesis.^[5]
- **Investigate Cell-Type Specific Vulnerabilities:** Differentiate iPSCs into specific neuronal subtypes (e.g., dopaminergic neurons for Parkinson's disease) to study why certain cells are more susceptible to degeneration.^[4]
- **Enable Personalized Medicine:** Test drug efficacy and toxicity on a patient-specific background, paving the way for tailored therapeutic strategies.

Protocol 1: Differentiation of iPSCs into Cortical Neurons

This protocol outlines a robust method for directing the differentiation of human iPSCs into cortical neurons, a cell type implicated in numerous neurodegenerative and neurodevelopmental disorders.

Core Principle: This protocol mimics *in vivo* neurodevelopment by providing a specific sequence of signaling molecules that guide the differentiation of pluripotent stem cells towards a cortical neuron fate. The dual inhibition of SMAD signaling is a critical first step to efficiently induce a neural fate.

Materials:

- Human iPSC lines (e.g., from a patient with a neurological disorder and a healthy control)
- iPSC culture medium (e.g., mTeSR™1)
- Neural induction medium (NIM)
- Neuron differentiation medium (NDM)
- Recombinant human proteins: Noggin, SB431542, FGF2, BDNF, GDNF
- Coating reagents: Matrigel® or Geltrex®
- Cell dissociation reagent (e.g., Accutase®)
- Standard cell culture plastics and equipment

Step-by-Step Methodology:

- **iPSC Culture:** Maintain high-quality, undifferentiated iPSCs on a suitable matrix-coated surface in iPSC culture medium. Ensure cultures are free of differentiation and microbial contamination.
- **Neural Induction (Day 0-11):**
 - When iPSCs reach 70-80% confluency, switch to Neural Induction Medium (NIM) supplemented with SMAD inhibitors (Noggin and SB431542). This initial step is crucial for directing the cells towards a neuroectodermal lineage.
 - Continue culture in NIM for 10-12 days, with daily media changes. During this time, the cells will form a dense neuroepithelial sheet.

- Neural Progenitor Cell (NPC) Expansion (Day 12-20):
 - Selectively detach and re-plate the neuroepithelial cells to enrich for neural progenitor cells (NPCs).
 - Expand the NPCs in NIM supplemented with FGF2 to increase the population of progenitor cells.
- Neuronal Differentiation (Day 21 onwards):
 - Plate the NPCs at the desired density on plates coated with a suitable matrix.
 - Switch to Neuron Differentiation Medium (NDM) supplemented with neurotrophic factors such as BDNF and GDNF to promote neuronal maturation and survival.
- Maturation and Characterization:
 - Mature the neurons for at least 4-6 weeks.
 - Self-Validation: Characterize the resulting neuronal cultures for the expression of key markers such as MAP2 (mature neurons), TBR1 and CTIP2 (cortical neuron subtypes), and VGLUT1 (glutamatergic neurons) via immunocytochemistry.
 - Perform electrophysiological analysis (e.g., patch-clamp) to confirm the functional maturity of the neurons, assessing for action potentials and synaptic activity.[\[6\]](#)

Part 2: Brain Organoids: Modeling the Brain in 3D

While 2D neuronal cultures are invaluable, they lack the complex cellular interactions and structural organization of the human brain. Brain organoids, three-dimensional self-organizing structures derived from iPSCs, offer a more physiologically relevant model.[\[7\]](#)[\[8\]](#)[\[9\]](#) They can recapitulate key features of early human brain development, including the formation of distinct brain regions and layered structures.[\[10\]](#)

The Rationale for Using Brain Organoids

Brain organoids provide a unique platform to study:

- Neurodevelopmental Processes: Observe the intricate processes of neuronal migration, differentiation, and circuit formation in a human-specific context.
- Complex Disease Phenotypes: Model diseases where cell-cell interactions and 3D architecture are critical, such as the formation of amyloid plaques in Alzheimer's disease.[\[11\]](#)
[\[12\]](#)
- Drug Efficacy and Neurotoxicity: Assess the effects of compounds on a more complex, tissue-like structure, providing more predictive data than 2D cultures.[\[13\]](#)[\[14\]](#)

```
// Nodes iPSCs [label="iPSCs", fillcolor="#F1F3F4", fontcolor="#202124"]; Embryoid_Bodies
[label="Embryoid Bodies (EBs)", fillcolor="#F1F3F4", fontcolor="#202124"]; Neural_Induction
[label="Neural Induction", fillcolor="#F1F3F4", fontcolor="#202124"]; Matrigel_Embedding
[label="Matrigel Embedding", fillcolor="#F1F3F4", fontcolor="#202124"]; Expansion
[label="Expansion in Bioreactor", fillcolor="#F1F3F4", fontcolor="#202124"]; Maturation
[label="Maturation & Differentiation", fillcolor="#F1F3F4", fontcolor="#202124"];
Characterization [label="Characterization", fillcolor="#4285F4", fontcolor="#FFFFFF"];

// Edges iPSCs -> Embryoid_Bodies [label="Aggregation"]; Embryoid_Bodies ->
Neural_Induction [label="Neural Induction Medium"]; Neural_Induction -> Matrigel_Embedding
[label="Neuroectoderm Formation"]; Matrigel_Embedding -> Expansion [label="Growth &
Development"]; Expansion -> Maturation [label="Long-term Culture"]; Maturation ->
Characterization [label="Analysis"]; } DataDiagram: Brain Organoid Development Workflow
```

Protocol 2: Generation of Cerebral Organoids from iPSCs

This protocol describes the generation of cerebral organoids, which can be used to model various aspects of the developing human cortex.

Core Principle: This method relies on the intrinsic ability of iPSCs to self-organize into complex structures when provided with the appropriate environmental cues. The initial formation of embryoid bodies allows for the establishment of the three primary germ layers, from which the neuroectoderm is subsequently specified and expanded.

Materials:

- Human iPSCs
- Embryoid body (EB) formation medium
- Neural induction medium for organoids
- Organoid differentiation medium
- Matrigel®
- Ultra-low attachment plates
- Spinning bioreactor or orbital shaker

Step-by-Step Methodology:

- Embryoid Body (EB) Formation (Day 0-4):
 - Dissociate iPSCs into single cells and plate them in ultra-low attachment plates in EB formation medium to promote aggregation.
- Neural Induction (Day 5-10):
 - Transfer the EBs to neural induction medium. This step promotes the specification of the neuroectoderm.
- Matrigel® Embedding and Expansion (Day 11-15):
 - Embed the neuroepithelial tissues into droplets of Matrigel® to provide a scaffold for 3D growth.
 - Transfer the embedded organoids to a spinning bioreactor or orbital shaker to enhance nutrient and oxygen exchange, which is critical for the growth of larger organoids.
- Maturation (Day 16 onwards):
 - Culture the organoids in organoid differentiation medium for several months to allow for maturation and the development of complex structures.

- Quality Control and Validation:
 - Morphological Assessment: Regularly monitor the organoids for the development of characteristic features, such as the formation of fluid-filled cavities resembling ventricles.
 - Histological Analysis: Perform immunohistochemistry on cryosectioned organoids to assess the presence and organization of different neural cell types, including progenitor cells (SOX2, PAX6) and mature neurons (MAP2, NeuN).
 - Functional Assays: For mature organoids, functional activity can be assessed using techniques like calcium imaging or microelectrode arrays to detect synchronized neuronal firing.[\[15\]](#)

Part 3: High-Throughput Screening (HTS) for Drug Discovery

The scalability of iPSC-derived models allows for their integration into high-throughput screening (HTS) platforms, enabling the rapid testing of large compound libraries.[\[16\]](#)[\[17\]](#)[\[18\]](#) This approach accelerates the identification of potential therapeutic candidates.[\[19\]](#)

Designing Effective HTS Assays

A successful HTS campaign relies on the development of robust and reproducible assays with clear, measurable readouts. Key considerations include:

- Phenotypic Readouts: Assays should be designed to measure a disease-relevant phenotype, such as protein aggregation, cell death, or synaptic dysfunction.[\[19\]](#)
- Assay Miniaturization: Adapting assays to 96- or 384-well formats is essential for screening large numbers of compounds efficiently.
- Automation: Utilizing liquid handling robots and automated imaging systems increases throughput and reduces variability.

```
// Nodes iPSC_Neurons [label="Plate iPSC-derived Neurons\n(e.g., in 384-well plates)",  
fillcolor="#F1F3F4", fontcolor="#202124"]; Compound_Addition [label="Compound Library  
Addition", fillcolor="#F1F3F4", fontcolor="#202124"]; Incubation [label="Incubation",
```

```
fillcolor="#F1F3F4", fontcolor="#202124"]; Assay_Readout [label="Assay Readout\n(e.g., High-Content Imaging)", fillcolor="#F1F3F4", fontcolor="#202124"]; Data_Analysis [label="Data Analysis & Hit Identification", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Hit_Validation [label="Hit Validation & Dose-Response", fillcolor="#34A853", fontcolor="#FFFFFF"];
```

```
// Edges iPSC_Neurons -> Compound_Addition; Compound_Addition -> Incubation; Incubation -> Assay_Readout; Assay_Readout -> Data_Analysis; Data_Analysis -> Hit_Validation; }  
DataDiagra: High-Throughput Screening Workflow
```

Protocol 3: High-Content Imaging-Based Screening for Modulators of Protein Aggregation

This protocol provides a framework for a high-content imaging screen to identify compounds that reduce the aggregation of a pathogenic protein, such as alpha-synuclein in Parkinson's disease or tau in Alzheimer's disease.

Core Principle: This assay leverages automated microscopy and image analysis to quantify intracellular protein aggregates in a high-throughput manner. The use of fluorescently tagged proteins or specific antibodies allows for the precise detection and measurement of aggregates.

Materials:

- iPSC-derived neurons from a patient with a relevant mutation (e.g., SNCA triplication for Parkinson's)
- 384-well imaging plates
- Compound library
- Automated liquid handling system
- High-content imaging system
- Image analysis software

- Antibodies against the protein of interest (e.g., anti-alpha-synuclein) and neuronal markers (e.g., anti-MAP2)
- Fluorescent secondary antibodies and nuclear stain (e.g., DAPI)

Step-by-Step Methodology:

- Cell Plating: Plate the iPSC-derived neurons in 384-well imaging plates and allow them to mature.
- Compound Treatment: Use an automated liquid handler to add compounds from the library to the wells. Include appropriate controls (e.g., vehicle-only, positive control).
- Incubation: Incubate the cells with the compounds for a predetermined period to allow for a biological response.
- Immunocytochemistry:
 - Fix and permeabilize the cells.
 - Incubate with primary antibodies against the target protein and a neuronal marker.
 - Incubate with fluorescently labeled secondary antibodies and a nuclear stain.
- High-Content Imaging: Acquire images of the cells using an automated imaging system.
- Image Analysis and Hit Identification:
 - Use image analysis software to identify individual cells and quantify the number and intensity of intracellular protein aggregates.
 - Identify "hits" as compounds that significantly reduce protein aggregation without causing cytotoxicity (as determined by cell number).
- Self-Validation and Follow-up:
 - Confirm the activity of hit compounds through dose-response studies.

- Validate the mechanism of action of promising hits using secondary assays.

Part 4: CRISPR-Cas9 for Target Identification and Validation

The CRISPR-Cas9 system provides a powerful tool for precise genome editing, enabling researchers to investigate the causal role of specific genes in disease pathogenesis and to validate potential drug targets.[\[20\]](#)[\[21\]](#)[\[22\]](#)

Applications of CRISPR-Cas9 in Neurological Drug Discovery

- **Disease Modeling:** Introduce specific mutations into healthy iPSC lines to create isogenic controls, which are genetically identical except for the disease-causing mutation.[\[23\]](#) This allows for the definitive attribution of a phenotype to a specific genetic variant.
- **Target Identification:** Perform genome-wide CRISPR screens to identify genes that modify a disease phenotype, revealing novel therapeutic targets.
- **Target Validation:** Knock out or modulate the expression of a putative drug target to confirm its role in the disease process before committing to a full-scale drug discovery campaign.[\[24\]](#)

Conclusion and Future Directions

The integration of iPSC technology, brain organoids, high-throughput screening, and CRISPR-Cas9 genome editing has created a powerful new toolkit for neurological drug discovery. These human-relevant models offer the potential to improve the predictive validity of preclinical research and reduce the high attrition rates of drug candidates in clinical trials.

While challenges such as the immature phenotype of iPSC-derived cells and the variability of organoid cultures remain, ongoing advancements in these technologies are continually enhancing their robustness and applicability.[\[10\]](#)[\[25\]](#)[\[26\]](#) As these models become more sophisticated and standardized, they will undoubtedly play an increasingly central role in the development of novel therapies for a wide range of debilitating neurological disorders.

References

- Ghatak, S., et al. (2019). Mechanisms of hyperexcitability in Alzheimer's disease hiPSC-derived neurons and cerebral organoids. eLife. Available at: [\[Link\]](#)
- Baror, Y., et al. (2020). Modeling and Targeting Alzheimer's Disease With Organoids. Frontiers in Bioengineering and Biotechnology. Available at: [\[Link\]](#)
- Cao, L., et al. (2016). iPSC-derived sensory neurons from a patient with inherited erythromelalgia model clinical phenotype and its reversal by a Nav1.7 blocker.
- Chen, M., & Finkbeiner, S. (2008). High Throughput Screening for Neurodegeneration and Complex Disease Phenotypes. Neuro-degenerative diseases. Available at: [\[Link\]](#)
- Corrêa, G., et al. (2024). Brain Organoids and Assembloids—From Disease Modeling to Drug Discovery. International Journal of Molecular Sciences. Available at: [\[Link\]](#)
- D'Aiuto, L., et al. (2019). Advancing Drug Discovery for Neurological Disorders Using iPSC-Derived Neural Organoids. International Journal of Molecular Sciences. Available at: [\[Link\]](#)
- Hale, C. R., et al. (2020). CRISPR/Cas9: Implications for Modeling and Therapy of Neurodegenerative Diseases. Frontiers in Cellular Neuroscience. Available at: [\[Link\]](#)
- Harschnitz, O., et al. (2016). A simplified protocol for differentiation of electrophysiologically mature neuronal networks from human induced pluripotent stem cells. Stem Cell Reports. Available at: [\[Link\]](#)
- Ho, B. X., et al. (2020). Opportunities and challenges for the use of induced pluripotent stem cells in modelling neurodegenerative disease. Journal of Biomedical Science. Available at: [\[Link\]](#)
- Jefri, M., et al. (2025). Gene Editing in Neurological Disorders: Role of CRISPR-Cas9 in Targeted Therapies. Journal of Pharmacy and Bioallied Sciences. Available at: [\[Link\]](#)
- Jucker, M., & Walker, L. C. (2013). High-Throughput Screening for Neurodegenerative Diseases. Encyclopedia.pub. Available at: [\[Link\]](#)
- Kim, C., et al. (2019). Induced pluripotent stem cells for neural drug discovery. Trends in Molecular Medicine. Available at: [\[Link\]](#)

- Lari, A., et al. (2019). Current Challenges of iPSC-Based Disease Modeling and Therapeutic Implications. Cells. Available at: [\[Link\]](#)
- Nasonova, E., et al. (2025). Organoids Promise to Accelerate Parkinson's and Alzheimer's Research and Drug Discovery. Biocompare. Available at: [\[Link\]](#)
- Okano, H., & Morimoto, S. (2024). Induced Pluripotent Stem Cells in Drug Discovery and Neurodegenerative Disease Modelling. International Journal of Molecular Sciences. Available at: [\[Link\]](#)
- Scripps Research. (2020). New Alzheimer's Disease Organoids Enable Drug Discovery. Biobanking.com. Available at: [\[Link\]](#)
- Shi, Y., et al. (2017). A simplified protocol for differentiation of electrophysiologically mature neuronal networks from human induced pluripotent stem cells. Scientific Reports. Available at: [\[Link\]](#)
- Staerk, J., et al. (2010). Reprogramming of human peripheral blood cells to induced pluripotent stem cells. Cell Stem Cell.
- Wang, D., et al. (2017). CRISPR/Cas9-mediated gene knockout in vivo.
- Truant, R., et al. (2008). High Throughput Screening for Neurodegeneration and Complex Disease Phenotypes. PLoS ONE. Available at: [\[Link\]](#)
- Velasco, S., et al. (2025). Brain Organoids and Assembloids—From Disease Modeling to Drug Discovery. Cells. Available at: [\[Link\]](#)
- Various Authors. (2008). High Throughput Screening for Neurodegeneration and Complex Disease Phenotypes. PMC. Available at: [\[Link\]](#)
- Various Authors. (2019). Modeling neurological diseases using iPSC-derived neural cells. PMC. Available at: [\[Link\]](#)
- Various Authors. (2025). CRISPR/Cas9 system and its applications in nervous system diseases. PMC. Available at: [\[Link\]](#)
- Various Authors. (2024). Brain Organoids: A Game-Changer for Drug Testing. PMC. Available at: [\[Link\]](#)

- Various Authors. (2025). Leveraging iPSC technology to assess neuro-immune interactions in neurological and psychiatric disorders. *Frontiers in Cellular Neuroscience*. Available at: [\[Link\]](#)
- Various Authors. (2026). Patient-specific iPSC models of neural tube defects identify underlying deficiencies in neuroepithelial cell shape regulation and differentiation. *eLife*. Available at: [\[Link\]](#)
- Various Authors. (2025). CRISPR in Neurodegenerative Diseases Treatment: An Alternative Approach to Current Therapies. *PMC*. Available at: [\[Link\]](#)
- Various Authors. (2020). Modeling and Targeting Alzheimer's Disease With Organoids. *Frontiers*. Available at: [\[Link\]](#)
- Various Authors. (2025). Brain Organoids and Assembloids—From Disease Modeling to Drug Discovery. *PubMed*. Available at: [\[Link\]](#)
- Various Authors. (2022). How to differentiate induced pluripotent stem cells into sensory neurons for disease modelling: a comparison of two protocols. *PMC*. Available at: [\[Link\]](#)
- Various Authors. (2019). Induced pluripotent stem cells for neural drug discovery. *PubMed*. Available at: [\[Link\]](#)
- Various Authors. (2022). High-Throughput Screening Platforms in the Discovery of Novel Drugs for Neurodegenerative Diseases. *PMC*. Available at: [\[Link\]](#)
- Various Authors. (2025). 28bio: Human Brain Organoids for Neurology Drug Development. *YouTube*. Available at: [\[Link\]](#)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- 1. Induced Pluripotent Stem Cells in Drug Discovery and Neurodegenerative Disease Modelling - PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. stemcell.com [stemcell.com]
- 3. Induced pluripotent stem cells for neural drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
- 4. Modeling neurological diseases using iPSC-derived neural cells: iPSC modeling of neurological diseases - PMC [pmc.ncbi.nlm.nih.gov]
- 5. Potential use of iPSCs for disease modeling, drug screening, and cell-based therapy for Alzheimer's disease - PMC [pmc.ncbi.nlm.nih.gov]
- 6. repub.eur.nl [repub.eur.nl]
- 7. Brain Organoids: A Game-Changer for Drug Testing - PMC [pmc.ncbi.nlm.nih.gov]
- 8. mdpi.com [mdpi.com]
- 9. Brain Organoids and Assembloids-From Disease Modeling to Drug Discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
- 10. Opportunities and challenges for the use of induced pluripotent stem cells in modelling neurodegenerative disease - PMC [pmc.ncbi.nlm.nih.gov]
- 11. biobanking.com [biobanking.com]
- 12. Frontiers | Modeling and Targeting Alzheimer's Disease With Organoids [frontiersin.org]
- 13. scantox.com [scantox.com]
- 14. youtube.com [youtube.com]
- 15. biocompare.com [biocompare.com]
- 16. High-Throughput Screening Platforms in the Discovery of Novel Drugs for Neurodegenerative Diseases - PMC [pmc.ncbi.nlm.nih.gov]
- 17. encyclopedia.pub [encyclopedia.pub]
- 18. High Throughput Screening for Neurodegeneration and Complex Disease Phenotypes - PMC [pmc.ncbi.nlm.nih.gov]
- 19. benthamdirect.com [benthamdirect.com]
- 20. CRISPR/Cas9 system and its applications in nervous system diseases - PMC [pmc.ncbi.nlm.nih.gov]
- 21. CRISPR in Neurodegenerative Diseases Treatment: An Alternative Approach to Current Therapies - PMC [pmc.ncbi.nlm.nih.gov]

- 22. [Frontiers | Hot topics in cellular neuropathology III: using CRISPR/Cas9 technology for deciphering central nervous system disease targets \[frontiersin.org\]](#)
- 23. [Gene Editing in Neurological Disorders: Role of CRISPR-Cas9 in Targeted Therapies – Biomedical and Pharmacology Journal \[biomedpharmajournal.org\]](#)
- 24. [Frontiers | CRISPR/Cas9: Implications for Modeling and Therapy of Neurodegenerative Diseases \[frontiersin.org\]](#)
- 25. [reprocell.com \[reprocell.com\]](#)
- 26. [Frontiers | Leveraging iPSC technology to assess neuro-immune interactions in neurological and psychiatric disorders \[frontiersin.org\]](#)
- To cite this document: BenchChem. [Application Notes and Protocols: Accelerating Drug Discovery for Neurological Disorders]. BenchChem, [2026]. [Online PDF]. Available at: [\[https://www.benchchem.com/product/b1279444/docs#application-notes-and-protocols-accelerating-drug-discovery-for-neurological-disorders\]](https://www.benchchem.com/product/b1279444/docs#application-notes-and-protocols-accelerating-drug-discovery-for-neurological-disorders)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check